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molecular formula C8H7NO B8500298 4-Methyl-2,1-benzisoxazole CAS No. 107096-53-7

4-Methyl-2,1-benzisoxazole

Cat. No. B8500298
CAS RN: 107096-53-7
M. Wt: 133.15 g/mol
InChI Key: FXOXUQLLLCUHAC-UHFFFAOYSA-N
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Patent
US04735956

Procedure details

To a solution of 5.99 g (45.0 mmoles) (1) in 135 ml carbon tetrachloride was added 8.81 g (49.5 mmoles) N-bromosuccinimide and 100 mg benzoyl peroxide. The mixture was refluxed while illuminated by a 250 watt sunlamp for 18 hours. The mixture was cooled and filtered, and the filtrate concentrated to give 9.9 g of a dark red oil. The oil was extracted with 500 ml hot hexane. The hexane solution was evaporated to 150 ml and cooled to give 6.60 g (69%) of crystalline (2), m.p. 51.0°-52.5°; nmr (deuteriochloroform): 4.6 (s, 2H), 7.2 (m, 3H), 9.3 (s, 1H).
Name
( 1 )
Quantity
5.99 g
Type
reactant
Reaction Step One
Name
N-bromosuccinimide
Quantity
8.81 g
Type
reactant
Reaction Step One
Name
carbon tetrachloride
Quantity
135 mL
Type
solvent
Reaction Step One
Name
benzoyl peroxide
Quantity
100 mg
Type
catalyst
Reaction Step One
Name
dark red oil

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[C:7]2=[CH:8][O:9][N:10]=[C:6]2[CH:5]=[CH:4][CH:3]=1.[Br:11]N1C(=O)CCC1=O>C(Cl)(Cl)(Cl)Cl.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>[Br:11][CH2:1][C:2]1[C:7]2=[CH:8][O:9][N:10]=[C:6]2[CH:5]=[CH:4][CH:3]=1

Inputs

Step One
Name
( 1 )
Quantity
5.99 g
Type
reactant
Smiles
CC1=CC=CC=2C1=CON2
Name
N-bromosuccinimide
Quantity
8.81 g
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Name
carbon tetrachloride
Quantity
135 mL
Type
solvent
Smiles
C(Cl)(Cl)(Cl)Cl
Name
benzoyl peroxide
Quantity
100 mg
Type
catalyst
Smiles
C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was refluxed
CUSTOM
Type
CUSTOM
Details
while illuminated by a 250 watt sunlamp for 18 hours
Duration
18 h
TEMPERATURE
Type
TEMPERATURE
Details
The mixture was cooled
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate concentrated

Outcomes

Product
Name
dark red oil
Type
product
Smiles
BrCC1=CC=CC=2C1=CON2
Measurements
Type Value Analysis
AMOUNT: MASS 9.9 g
YIELD: CALCULATEDPERCENTYIELD 103.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.